3-Methoxy-5-(trifluoromethyl)-1H-pyrazole

• IUPAC Name: 3-methoxy-5-(trifluoromethyl)-1H-pyrazole
• InChI: InChI=1S/C5H5F3N2O/c1-11-4-2-3(9-10-4)5(6,7)8/h2H,1H3,(H,9,10)
• InChI Key: BKPRJOYFZDPAEK-UHFFFAOYSA-N
• Canonical SMILES: COC1=NNC(=C1)C(F)(F)F
• Molecular Formula: C5H5F3N2O
• Molecular Weight: 166.10 g/mol
• CAS RN: 1015780-80-9

Description

3-Methoxy-5-(trifluoromethyl)-1H-pyrazole (3M5TFP) is an organic compound that has been studied extensively due to its potential applications in a variety of scientific fields. 3M5TFP is a pyrazole derivative, which is a five-membered heterocyclic ring composed of three carbon atoms, one nitrogen atom, and one hydrogen atom. It has several unique properties that make it attractive for use in laboratory experiments and scientific research.

Scientific Research Applications

Antibacterial Activity

Research has demonstrated that derivatives of 1,3,5-triaryl-4,5-dihydro-1H-pyrazole, which include compounds similar to 3-Methoxy-5-(trifluoromethyl)-1H-pyrazole, exhibit significant antibacterial activity. For instance, Shingare et al. (2017) synthesized novel derivatives and found that some showed excellent antibacterial properties, indicating potential as antibacterial agents (Shingare et al., 2017).

Antimycobacterial Properties

Compounds structurally related to 3-Methoxy-5-(trifluoromethyl)-1H-pyrazole have been studied for their antimycobacterial activity. Almeida da Silva et al. (2008) synthesized a series of 3-substituted 5-hydroxy-5-trifluoro[chloro]methyl-1H-1-(isonicotinoyl) pyrazoles and found that some of these compounds were highly active against Mycobacterium tuberculosis, including drug-resistant strains (Almeida da Silva et al., 2008).

Antioxidant and Antimicrobial Activities

Bonacorso et al. (2015) reported the synthesis of novel 2-(5-Trifluoromethyl-1H-pyrazol-1-yl)-5-(5-trihalomethyl-1H-pyrazol-1-yl-1-carbonyl)pyridines, which demonstrated promising antioxidant and antimicrobial activities. This research shows the potential utility of these compounds in addressing oxidative stress and microbial infections (Bonacorso et al., 2015).

Synthesis of Condensed Pyrazoles

Arbačiauskienė et al. (2011) explored the use of ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates in the synthesis of various condensed pyrazoles, demonstrating a novel application in the field of organic synthesis (Arbačiauskienė et al., 2011).

Nonlinear Optical Properties

Tamer et al. (2015) conducted a study on 3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioic O-acid and found that it exhibited nonlinear optical activity, indicating potential applications in optical devices and photonics (Tamer et al., 2015).

Antitubercular Activity

Emmadi et al. (2015) synthesized novel 3-trifluoromethyl pyrazolo-1,2,3-triazole hybrids and evaluated their antimycobacterial activity. Their findings indicate potential applications of these compounds in the treatment of tuberculosis (Emmadi et al., 2015).

Safety and Hazards

The safety data sheet for “3-Methoxy-5-(trifluoromethyl)phenylboronic acid” indicates that it is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.